tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate

Specification

• CAS No.: 1251732-64-5
• Molecular Formula: C17H30BNO4
• Molecular Weight: 323.24
• IUPAC Name: tert-butyl N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate
• Standard InChI: InChI=1S/C17H30BNO4/c1-15(2,3)21-14(20)19-13-10-8-12(9-11-13)18-22-16(4,5)17(6,7)23-18/h8,13H,9-11H2,1-7H3,(H,19,20)
• Standard InChI Key: BQDDQHLYCAQNMX-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CCC(CC2)NC(=O)OC(C)(C)C

Introduction

tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate is a chemical compound used in organic synthesis, particularly in the context of protein degrader building blocks. This compound is characterized by its molecular formula C17H30BNO4 and molecular weight of 323.24 g/mol.

Chemical Details:

• CAS Number: 1251732-64-5

• Molecular Formula: C17H30BNO4

• Molecular Weight: 323.24 g/mol

• Purity: ±95%

• Storage Conditions: Inert atmosphere, 2-8°C

Hazard Information:

• Signal Word: Warning

• Hazard Statements: H302, H315, H319, H335

• Precautionary Statements: P261, P305+P351+P338

Synthesis and Applications

This compound is typically synthesized through reactions involving boronic acid derivatives and carbamate functionalities. It serves as a valuable intermediate in organic synthesis, particularly for constructing complex molecules used in pharmaceutical research and development.

Research Findings and Uses

tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate is part of a broader class of compounds used in protein degradation research. These compounds are crucial for developing targeted therapies that can selectively degrade proteins implicated in diseases.

Comparison with Similar Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight
tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate	1251732-64-5	C17H30BNO4	323.24
tert-Butyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]piperidine-1-carboxylate	877399-74-1	C19H32BN3O4	377.29

Safety and Handling

Given its chemical nature, handling this compound requires adherence to standard laboratory safety protocols, including the use of protective equipment and working in a well-ventilated area. It is not intended for medical or consumer use and is restricted to professional research and industrial applications.